Cas no 2138025-33-7 (3-{4-chloro-5-iodo-1H-pyrazolo3,4-bpyridin-1-yl}azetidine)

• Product Name: 3-{4-chloro-5-iodo-1H-pyrazolo3,4-bpyridin-1-yl}azetidine
• CAS No: 2138025-33-7
• MF: C₉H₈ClIN₄
• MW: 334.544092178345
• CID: 5893744
• PubChem ID: 165955572
• Update Time: 2025-05-19

3-{4-chloro-5-iodo-1H-pyrazolo3,4-bpyridin-1-yl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{4-chloro-5-iodo-1H-pyrazolo3,4-bpyridin-1-yl}azetidine
• 3-{4-chloro-5-iodo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine
• 2138025-33-7
• EN300-1130603

• Inchi： 1S/C9H8ClIN4/c10-8-6-3-14-15(5-1-12-2-5)9(6)13-4-7(8)11/h3-5,12H,1-2H2
• InChI Key： OCSNBTVAEDPRNC-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=C1Cl)C=NN2C1CNC1

Computed Properties

• Exact Mass: 333.94822g/mol
• Monoisotopic Mass: 333.94822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.7Ų

Additional information on 3-{4-chloro-5-iodo-1H-pyrazolo3,4-bpyridin-1-yl}azetidine

Recent Advances in the Study of 3-{4-chloro-5-iodo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine (CAS: 2138025-33-7)

The compound 3-{4-chloro-5-iodo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine (CAS: 2138025-33-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, featuring a pyrazolo[3,4-b]pyridine core substituted with chloro and iodo groups, as well as an azetidine moiety, exhibits unique physicochemical properties that make it an attractive candidate for targeting various biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and other therapeutic applications.

A key area of research has been the development of efficient synthetic routes for 3-{4-chloro-5-iodo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel multi-step synthesis protocol that improved yield and purity compared to previous methods. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the iodo substituent, followed by a nucleophilic substitution to attach the azetidine ring. This optimized synthetic approach has facilitated the production of gram-scale quantities of the compound, enabling more extensive biological testing.

Structural-activity relationship (SAR) studies have revealed that the 4-chloro-5-iodo substitution pattern on the pyrazolo[3,4-b]pyridine core, combined with the azetidine moiety, contributes significantly to the compound's biological activity. Computational modeling and X-ray crystallography studies have shown that this molecular architecture allows for optimal interactions with the ATP-binding sites of various kinases. Particularly noteworthy is the compound's selective inhibition profile against certain tyrosine kinases involved in oncogenic signaling pathways.

In vitro and in vivo pharmacological evaluations have demonstrated promising results for 3-{4-chloro-5-iodo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine and its derivatives. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters showed potent inhibitory activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. The compound exhibited good metabolic stability and acceptable pharmacokinetic properties in rodent models, suggesting its potential as a lead compound for further development.

The mechanism of action studies have provided insights into the compound's biological effects. Research indicates that 3-{4-chloro-5-iodo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine acts primarily through modulation of cell cycle regulators and induction of apoptosis in cancer cells. Proteomic analysis revealed significant downregulation of key survival proteins in treated cells, supporting its potential as an anticancer agent. Additionally, the compound has shown activity against certain inflammatory markers, suggesting possible applications in autoimmune diseases.

Recent patent filings (2022-2023) have highlighted the growing commercial interest in this compound and its derivatives. Several pharmaceutical companies have claimed novel formulations and combination therapies incorporating 3-{4-chloro-5-iodo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine as active ingredients. These patents cover various therapeutic areas including oncology, inflammatory diseases, and neurological disorders, reflecting the broad potential of this chemical scaffold.

Despite these promising developments, challenges remain in the clinical translation of 3-{4-chloro-5-iodo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine. Current research efforts are focused on improving solubility and bioavailability while maintaining the compound's selective activity profile. Novel formulation strategies, including nanoparticle delivery systems and prodrug approaches, are being explored to address these limitations. The scientific community anticipates that ongoing structure optimization studies will yield even more potent and selective derivatives in the near future.

In conclusion, 3-{4-chloro-5-iodo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine (CAS: 2138025-33-7) represents an important chemical entity in modern drug discovery. Its unique structural features and promising biological activities make it a valuable tool for probing biological pathways and a potential starting point for therapeutic development. Continued research into this compound and its analogs is expected to yield significant advances in multiple therapeutic areas, particularly in oncology and inflammation.